Cas no 72806-66-7 (2-(2-Methoxyethoxy)aniline)

• Product Name: 2-(2-Methoxyethoxy)aniline
• CAS No: 72806-66-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD08144123
• CID: 565418
• PubChem ID: 329775551
• Update Time: 2025-07-29

2-(2-Methoxyethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)aniline
• 2-(2-Methoxy-ethoxy)-phenylamine
• Benzenamine,2-(2-methoxyethoxy)-
• 2-(2-methoxyethoxy)aniline(SALTDATA: FREE)
• 2-methoxyethoxy aniline
• GGVZNGYEHJHVMK-UHFFFAOYSA-N
• C78424
• DTXSID20993607
• SCHEMBL1029928
• FT-0712120
• 72806-66-7
• AMY4647
• Z274541842
• NS00062581
• FS-5672
• EINECS 276-852-4
• 2-(2-methoxyethoxy)phenylamine
• MFCD08144123
• CS-0150166
• 2-(2-Methoxyethoxy)aniline, AldrichCPR
• [2-(2-methoxyethoxy)phenyl]amine
• 2-(2-methoxy)ethoxyaniline
• EN300-54521
• 2-(2-Methoxyethoxy)-benzenamine
• AKOS000100284
• DA-18525

• MDL： MFCD08144123
• Inchi： 1S/C9H13NO2/c1-11-6-7-12-9-5-3-2-4-8(9)10/h2-5H,6-7,10H2,1H3
• InChI Key： GGVZNGYEHJHVMK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCOC

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• Density: 1.078
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 134.8°C
• Refractive Index: 1.533
• PSA: 44.48000
• LogP: 1.87520

2-(2-Methoxyethoxy)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26

Additional information on 2-(2-Methoxyethoxy)aniline

Introduction to 2-(2-Methoxyethoxy)aniline (CAS No. 72806-66-7)

2-(2-Methoxyethoxy)aniline, with the CAS number 72806-66-7, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a methoxyethoxy group, making it a valuable intermediate in various chemical processes.

The molecular formula of 2-(2-Methoxyethoxy)aniline is C₉H₁₃NO₂, and its molecular weight is approximately 163.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dimethylformamide (DMF). These properties make it suitable for a wide range of applications, from laboratory-scale synthesis to industrial processes.

In the realm of pharmaceutical research, 2-(2-Methoxyethoxy)aniline has been explored for its potential as a building block in the synthesis of bioactive compounds. Recent studies have highlighted its role in the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of 2-(2-Methoxyethoxy)aniline as a key intermediate in the synthesis of a new class of antiviral agents. These agents demonstrated promising activity against several viral strains, including influenza and herpes simplex virus (HSV).

Beyond pharmaceutical applications, 2-(2-Methoxyethoxy)aniline has also found utility in materials science. Its unique structure and functional groups make it an excellent candidate for the development of advanced materials with tailored properties. A 2020 study in the Journal of Materials Chemistry C explored the use of 2-(2-Methoxyethoxy)aniline-based polymers in the fabrication of organic photovoltaic devices. The resulting materials exhibited enhanced charge transport properties and improved device performance, making them promising candidates for next-generation solar cells.

In addition to its applications in drug development and materials science, 2-(2-Methoxyethoxy)aniline has been studied for its potential as a ligand in coordination chemistry. A 2019 study published in the Inorganic Chemistry journal investigated the coordination behavior of 2-(2-Methoxyethoxy)aniline-based ligands with transition metals. The resulting complexes showed interesting electronic and magnetic properties, which could be exploited for various catalytic and sensing applications.

The synthetic accessibility of 2-(2-Methoxyethoxy)aniline has further contributed to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One notable method involves the reaction of 4-methoxymethylphenylamine with ethylene oxide under mild conditions, yielding high yields and purity levels. This synthetic flexibility allows researchers and industrial chemists to tailor the production process according to their specific needs.

Safety considerations are an essential aspect when handling any chemical compound, including 2-(2-Methoxyethoxy)aniline. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in well-ventilated areas away from incompatible substances.

In conclusion, 2-(2-Methoxyethoxy)aniline (CAS No. 72806-66-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing processes, the importance of this compound is likely to grow even further.